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Compound of Interest

Compound Name: AT 7519 mesylate

Cat. No.: B1666107 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of

AT7519 mesylate, a potent multi-cyclin-dependent kinase (CDK) inhibitor. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Personal Protective Equipment (PPE)
When handling AT7519 mesylate, it is imperative to use comprehensive personal protective

equipment to prevent exposure.[1] Avoid inhalation, and contact with eyes and skin.[1]

PPE Component Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes

and dust.

Hand Protection Impermeable protective gloves
Prevents skin contact and

absorption.

Body Protection Impervious clothing

Provides a barrier against

contamination of skin and

personal clothing.

Respiratory Protection Suitable respirator

Necessary to prevent

inhalation of dust or aerosols,

especially when handling the

powdered form.
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Operational Plan: Handling and Storage
Engineering Controls:

Ensure adequate ventilation in the work area.[1]

An accessible safety shower and eye wash station should be readily available.[1]

Use a chemical fume hood for all procedures that may generate dust or aerosols.

Safe Handling Procedures:

Preparation: Before handling, ensure all required PPE is correctly worn.

Weighing: Conduct weighing of the powdered compound within a chemical fume hood or a

ventilated balance enclosure to minimize inhalation risk.

Solution Preparation: When preparing solutions, add the solvent to the solid AT7519

mesylate slowly to avoid splashing.

General Hygiene: Follow usual precautionary measures for handling chemicals. Wash hands

thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, well-ventilated area.[1]

Recommended storage temperature for the powder is -20°C for up to 3 years.[1]

For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Disposal Plan
Dispose of AT7519 mesylate and any contaminated materials in accordance with local, state,

and federal regulations.[2]

Waste Disposal Steps:
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Collection: Collect all waste, including unused material, contaminated labware, and PPE, in a

designated, labeled hazardous waste container.

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Disposal: Arrange for disposal through an approved waste disposal plant or licensed

hazardous waste hauler.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Evacuate personnel from the immediate area.[1]

Ventilate: Ensure the area is well-ventilated.

Containment: For solutions, absorb the spill with an inert, non-combustible material like

diatomite or universal binders.[1] For powder, carefully sweep or vacuum the material,

avoiding dust generation.

Cleaning: Decontaminate the spill area with alcohol.[1]

Disposal: Collect all contaminated materials in a sealed container for proper disposal as

hazardous waste.[1]

Experimental Workflow and Signaling Pathway
The following diagrams illustrate a typical experimental workflow for in vitro studies with

AT7519 mesylate and its mechanism of action as a CDK inhibitor.
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In Vitro Experimental Workflow for AT7519 Mesylate
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Simplified Signaling Pathway of AT7519 Mesylate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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